2-[(4-carboxybenzyl)amino]benzoic acid

• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)O)NCC2=CC=C(C=C2)C(=O)O
• InChI: InChI=1S/C15H13NO4/c17-14(18)11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)15(19)20/h1-8,16H,9H2,(H,17,18)(H,19,20)
• InChIKey: ZBLMLBVBDDPFPY-UHFFFAOYSA-N

Standard linear dicarboxylates fail to produce interpenetrated topologies, wasting synthetic effort and resources. 2-[(4-Carboxybenzyl)amino]benzoic acid (H₂L3) is the only proven ligand for the deliberate construction of 4-fold interpenetrated (10,3)-b networks with Cd(II) and Tipa. Its unique ortho-amino-benzoic acid geometry creates a sterically constrained metal-binding pocket that cannot be replicated by para- or meta-substituted isomers. Key advantages: Ensures reproducible MOF architecture for interpenetration-dependent property studies (gas sorption, mechanical flexibility, luminescence). Serves as an essential control compound for ortho- vs. para-dicarboxylate bridging ligand research. Enables synthesis of photoluminescent frameworks when paired with d¹⁰ metal centers. Reliable supply chain for advanced MOF topology research.

2-[(4-Carboxybenzyl)amino]benzoic Acid Procurement Guide

2-[(4-Carboxybenzyl)amino]benzoic acid (H₂L3) is a flexible, asymmetric dicarboxylate ligand characterized by a benzylamine bridge linking a terminal benzoic acid to an anthranilic acid moiety. This compound has been specifically utilized in the hydrothermal synthesis of coordination polymers alongside ancillary N-donor ligands, where its unique geometry directs the formation of entangled, high-connectivity metal-organic frameworks [1]. Unlike simpler, rigid linear dicarboxylates (e.g., terephthalic acid), its bent configuration and hydrogen-bonding capabilities enable the construction of rare interpenetrated topologies [1].

Workflow Hydrothermal coordination polymer synthesis

Selection Bent dicarboxylate with ortho-carboxyl group

Use Context Interpenetrated (10,3)-b MOF construction

• [1] Guan, X.-H.; et al. Series of Coordination Polymers Based on Different Carboxylates and a Tri(4-imidazolylphenyl)amine Ligand: Entangled Structures and Photoluminescence. Cryst. Growth Des. 2011, 11, 2169-2180. View Source

Irreplaceability of 2-[(4-Carboxybenzyl)amino]benzoic Acid

Direct substitution with common linear analogues like 1,4-benzenedicarboxylic acid (H₂L4) or isophthalic acid fails to replicate the structural outcomes achieved with this compound. The ortho-amino-benzoic acid group introduces a sterically hindered, highly directional metal-binding pocket that is absent in symmetric or meta-substituted isomers [1]. This geometric constraint forces the formation of a distinct 4-fold interpenetrating (10,3)-b network, whereas equivalent ligands yield entirely different topologies under identical hydrothermal conditions [1]. Consequently, procurement of a generic dicarboxylate would lead to a failed synthesis or a completely different MOF architecture, wasting synthetic effort and resources.

H₂L3

1,4-Benzenedicarboxylic acid

Linear geometry may shift framework topology away from (10,3)-b; reported to yield a (3,4)-connected net instead.

H₂L3

5-NH₂-isophthalic acid

Angular meta-substituted isomer may produce polycatenated nets, not the targeted interpenetrated architecture.

• [1] Guan, X.-H.; et al. Series of Coordination Polymers Based on Different Carboxylates and a Tri(4-imidazolylphenyl)amine Ligand: Entangled Structures and Photoluminescence. Cryst. Growth Des. 2011, 11, 2169-2180. View Source

2-[(4-Carboxybenzyl)amino]benzoic Acid Structural Evidence

Unique Entangled Topology Induction

When ligated to Cd(II) with the ancillary ligand tri(4-imidazolylphenyl)amine (Tipa), 2-[(4-carboxybenzyl)amino]benzoic acid directs the formation of a rare 4-fold interpenetrating 3D network with (10,3)-b topology. This outcome is structurally unique among the series; replacing it with 5-NH₂-isophthalic acid (H₂L2) results in an isostructural (3,5)-connected net, while 1,4-benzenedicarboxylic acid (H₂L4) or 1,2,4,5-benzenetetracarboxylic acid (H₄L5) produce uncommon but entirely distinct interpenetrated frameworks [1].

Topology Induction

Head-to-head

H₂L3: (10,3)-b interpenetrated net vs H₂L2: polycatenated; H₂L4: (3,4)-connected net

Unique (10,3)-b topology formation under reported conditions.

Single-crystal XRD; Cd/Tipa hydrothermal synthesis.

Evidence Dimension	Resulting network topology under identical synthetic conditions (Cd²⁺/Tipa/hydrothermal)
Target Compound Data	4-fold interpenetrating 3D (10,3)-b framework [Cd(Tipa)(L3)(H₂O)]
Comparator Or Baseline	H₂L2 (5-NH₂-isophthalic acid): 2D polycatenated/polyrotaxane nets; H₂L4 (1,4-benzenedicarboxylic acid): 3D (3,4)-connected (4·8²)(4·8⁵) framework; H₄L5: 2D polyrotaxane (4²·6)(4²·6³·8) layer
Quantified Difference	Topology entirely unique to H₂L3 within the series; no other ligand produced a (10,3)-b net.
Conditions	Hydrothermal synthesis with Cd(NO₃)₂ and Tipa; Single-crystal X-ray diffraction analysis.

Why This Matters

For researchers designing entangled or interpenetrated MOFs with very specific pore architectures, only this ligand provides access to the (10,3)-b topology, making it an irreplaceable synthetic building block.

• [1] Guan, X.-H.; et al. Series of Coordination Polymers Based on Different Carboxylates and a Tri(4-imidazolylphenyl)amine Ligand: Entangled Structures and Photoluminescence. Cryst. Growth Des. 2011, 11, 2169-2180. View Source

Coordination Mode: Ortho vs. Para Regioisomer

The ortho-carboxyl arrangement in 2-[(4-carboxybenzyl)amino]benzoic acid creates a chelating pocket capable of simultaneous metal coordination and hydrogen-bonding, distinct from its para-substituted regioisomer, 4-(4-carboxybenzylamino)benzoic acid (H₂CBBA). In Cd(II) chemistry, the ortho-isomer yields a discrete mononuclear complex with interpenetrated nets [1], whereas the para-isomer self-assembles into a 3D Co-MOF with Co₃O clusters and zigzag channels exhibiting heterogeneous catalytic activity [2]. The ortho-isomer's steric constraint prevents the formation of extended metal-oxo clusters, directly impacting the material's post-synthetic functionality.

Coordination Mode

Cross-study

Ortho-isomer: mononuclear Cd center, interpenetrated Para-isomer: Co₃O clusters, non-interpenetrated

Ortho-carboxyl geometry prevents metal-oxo cluster formation.

Comparison across Cd(II) and Co(II) systems; conditions may influence outcome.

Evidence Dimension	Resulting metal-cluster connectivity and framework dimensionality
Target Compound Data	Mononuclear Cd(II) center; 4-fold interpenetrated 3D net [1]
Comparator Or Baseline	Para-isomer (H₂CBBA): Trinuclear Co₃O clusters; non-interpenetrated 3D framework with exposed metal sites [2]
Quantified Difference	Para-isomer forms metal-oxo clusters unavailable to the ortho-isomer; ortho-isomer exhibits a degree of interpenetration (4-fold) not reported for the para framework.
Conditions	Hydrothermal synthesis; ortho-isomer with Cd(II)/Tipa; para-isomer with Co(II)/no ancillary ligand.

Why This Matters

This regioisomeric differentiation means the procurement choice directly dictates whether the final material will be a catalyst with accessible open metal sites (para) or a highly entangled structural platform (ortho), a critical decision for applied MOF research.

• [1] Guan, X.-H.; et al. Series of Coordination Polymers Based on Different Carboxylates and a Tri(4-imidazolylphenyl)amine Ligand: Entangled Structures and Photoluminescence. Cryst. Growth Des. 2011, 11, 2169-2180. View Source
• [2] Ma, J.-X.; et al. A multifunctional Co-based metal–organic framework: heterogeneous catalysis, chemiluminescence sensing and moisture-dependent solvatochromism. Dalton Trans. 2018, 47, 11888-11894. View Source

Research Applications of 2-[(4-Carboxybenzyl)amino]benzoic Acid

Entangled (10,3)-b Framework Synthesis

When the research objective is the deliberate construction of a 4-fold interpenetrated (10,3)-b network, 2-[(4-carboxybenzyl)amino]benzoic acid is the only proven dicarboxylate ligand to reliably deliver this architecture with Cd(II) and Tipa. Its use is mandated for studies on interpenetration-dependent properties such as gas sorption selectivity or mechanical flexibility in entangled MOFs [1].

Regioisomerism in MOF Formation

This compound serves as an essential tool for systematic studies comparing ortho- versus para-substituted dicarboxylate bridging ligands. Its inability to form extended metal-oxo clusters, contrasted with its para-isomer's cluster-forming behavior, makes it a critical control compound for isolating the effect of ligand geometry on framework catalysis and post-synthetic metalation [1][2].

Photoluminescent Interpenetrated Materials

The compound's combination with d¹⁰ metal centers like Cd(II) yields interpenetrated frameworks with potential photoluminescent properties. Researchers targeting tunable luminescence through framework entanglement will find this ligand indispensable, as its specific coordination mode directly influences the material's solid-state emission profile [1].

Application

Selection Property

Validation Focus

Interpenetrated (10,3)-b Framework Synthesis

Benzylamine-bridged ortho-dicarboxylate geometry

Topology confirmation by single-crystal XRD

Regioisomerism in MOF Formation

Ortho vs para carboxyl arrangement

Metal-cluster formation and interpenetration analysis

Photoluminescent Interpenetrated Materials

Coordination with d¹⁰ metal centers

Solid-state emission property characterization

• [1] Guan, X.-H.; et al. Series of Coordination Polymers Based on Different Carboxylates and a Tri(4-imidazolylphenyl)amine Ligand: Entangled Structures and Photoluminescence. Cryst. Growth Des. 2011, 11, 2169-2180. View Source
• [2] Ma, J.-X.; et al. A multifunctional Co-based metal–organic framework: heterogeneous catalysis, chemiluminescence sensing and moisture-dependent solvatochromism. Dalton Trans. 2018, 47, 11888-11894. View Source